Cas no 861208-30-2 (4H-Naphtho[2,3-b]pyran-3-carbonitrile, 2-amino-4-(4-methylphenyl)-)

• Product Name: 4H-Naphtho[2,3-b]pyran-3-carbonitrile, 2-amino-4-(4-methylphenyl)-
• CAS No: 861208-30-2
• MF: C₂₁H₁₆N₂O
• MW: 312.364544868469
• CID: 1844914
• PubChem ID: 5260627
• Update Time: 2025-05-25

4H-Naphtho[2,3-b]pyran-3-carbonitrile, 2-amino-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Naphtho[2,3-b]pyran-3-carbonitrile, 2-amino-4-(4-methylphenyl)-
• 861208-30-2
• MFCD06496163
• 1Y-0962
• 2-amino-4-(4-methylphenyl)-4H-benzo[g]chromene-3-carbonitrile
• AKOS005084363

• Inchi： 1S/C21H16N2O/c1-13-6-8-14(9-7-13)20-17-10-15-4-2-3-5-16(15)11-19(17)24-21(23)18(20)12-22/h2-11,20H,23H2,1H3
• InChI Key： NBEFLMLNIZMKQH-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC(C)=CC=2)C2C=C3C=CC=CC3=CC1=2)N

Computed Properties

• Exact Mass: 312.126263138g/mol
• Monoisotopic Mass: 312.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 59Ų

Additional information on 4H-Naphtho[2,3-b]pyran-3-carbonitrile, 2-amino-4-(4-methylphenyl)-

Comprehensive Overview of 4H-Naphtho[2,3-b]pyran-3-carbonitrile, 2-amino-4-(4-methylphenyl)- (CAS No. 861208-30-2)

The compound 4H-Naphtho[2,3-b]pyran-3-carbonitrile, 2-amino-4-(4-methylphenyl)- (CAS No. 861208-30-2) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a naphthopyran core, a carbonitrile group, and an amino substituent, making it a subject of interest in pharmaceutical and materials science research. The inclusion of a 4-methylphenyl moiety further enhances its potential applications in drug design and functional materials. Researchers are increasingly exploring its properties due to its structural versatility and potential bioactivity.

In recent years, the demand for heterocyclic compounds like 4H-Naphtho[2,3-b]pyran-3-carbonitrile has surged, driven by their relevance in medicinal chemistry and optoelectronic materials. Users frequently search for terms such as "naphthopyran derivatives," "amino-substituted carbonitriles," and "CAS 861208-30-2 applications," reflecting the growing curiosity about this compound. Its potential role in photochromic materials and fluorescence probes has also garnered attention, aligning with trends in sustainable and smart material development.

The synthesis of 4H-Naphtho[2,3-b]pyran-3-carbonitrile, 2-amino-4-(4-methylphenyl)- typically involves multi-step organic reactions, including cyclization and functional group modification. Its molecular weight and solubility profile make it suitable for various experimental conditions, a topic often queried in academic forums. Researchers also investigate its stability under different pH levels and thermal properties, which are critical for industrial applications.

From a drug discovery perspective, the 2-amino-4-(4-methylphenyl) substituent in this compound suggests potential interactions with biological targets, such as enzyme inhibitors or receptor modulators. This aligns with searches for "bioactive naphthopyrans" and "small molecule therapeutics." However, thorough toxicity studies and ADME profiling are essential before any clinical applications, a point emphasized in recent literature.

In the realm of material science, the photophysical properties of CAS 861208-30-2 are under scrutiny. Its conjugated system and electron-withdrawing groups may contribute to light-emitting diodes (LEDs) or solar cell components. Queries like "naphthopyran-based OLEDs" and "organic semiconductors" indicate strong user interest in these applications. The compound's thermal stability and film-forming ability are additional areas of exploration.

To summarize, 4H-Naphtho[2,3-b]pyran-3-carbonitrile, 2-amino-4-(4-methylphenyl)- (CAS No. 861208-30-2) represents a multifaceted compound with promise in both life sciences and advanced materials. Its structural features and emerging applications make it a valuable subject for ongoing research, addressing contemporary challenges in green chemistry and personalized medicine.